Cas no 889939-82-6 (1-[2-(propan-2-yloxy)ethyl]piperazine)

• Product Name: 1-[2-(propan-2-yloxy)ethyl]piperazine
• CAS No: 889939-82-6
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• MDL: MFCD08445769
• CID: 1003517
• PubChem ID: 18525344
• Update Time: 2025-06-14

1-[2-(propan-2-yloxy)ethyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(1-methylethoxy)ethyl]piperazine
• 1-(2-Isopropoxy-ethyl)-piperazine
• 1-(2-Isopropoxyethyl)-piperazine
• 1-(2-propan-2-yloxyethyl)piperazine
• 1-(2-Isopropoxyethyl)piperazine
• 1-(methylethoxy)-2-piperazinylethane
• 1-[2-(propan-2-yloxy)ethyl]piperazine
• 889939-82-6
• 1-(2-Isopropoxy-ethyl)piperazine
• MFCD08445769
• EN300-96692
• AKOS000301898
• 1-{2-[(Propan-2-yl)oxy]ethyl}piperazine
• DTXSID20594456
• FT-0678008
• SCHEMBL8042099
• CS-0265157
• Z336080654
• G29854

• MDL： MFCD08445769
• Inchi： 1S/C9H20N2O/c1-9(2)12-8-7-11-5-3-10-4-6-11/h9-10H,3-8H2,1-2H3
• InChI Key： HVZJSUVDFMFZCP-UHFFFAOYSA-N
• SMILES： O(C(C)C)CCN1CCNCC1

Computed Properties

• Exact Mass: 172.15800
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.50000
• LogP: 0.58330

1-[2-(propan-2-yloxy)ethyl]piperazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-[2-(propan-2-yloxy)ethyl]piperazine

Comprehensive Overview of 1-[2-(propan-2-yloxy)ethyl]piperazine (CAS No. 889939-82-6): Properties, Applications, and Industry Insights

1-[2-(propan-2-yloxy)ethyl]piperazine (CAS No. 889939-82-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This piperazine derivative combines an ether-linked isopropoxyethyl group with a piperazine ring, offering versatile reactivity. Researchers increasingly explore its potential as a building block for drug discovery, particularly in designing CNS-targeting molecules and bioactive intermediates. The compound's balanced lipophilicity, attributed to its propan-2-yloxyethyl side chain, makes it valuable for optimizing drug-like properties in medicinal chemistry.

Recent studies highlight the compound's relevance in addressing modern therapeutic challenges. Its structural motif appears in investigations of neurotransmitter modulation, with particular interest in GPCR-targeted compounds – a hot topic in precision medicine development. The piperazine core provides hydrogen bonding capabilities while the ether functionality enhances membrane permeability, a combination frequently searched by researchers studying blood-brain barrier penetration. These characteristics align with current trends in small molecule drug design, where researchers actively seek novel scaffolds to overcome limitations of existing therapies.

Synthetic accessibility contributes to the growing utilization of 1-[2-(propan-2-yloxy)ethyl]piperazine in laboratory settings. The compound serves as a versatile intermediate in multi-step syntheses, enabling efficient preparation of diverse molecular architectures. Its stability under various reaction conditions makes it particularly valuable for parallel synthesis approaches – a technique gaining popularity in high-throughput screening platforms. Pharmaceutical chemists frequently incorporate this N-substituted piperazine when developing structure-activity relationship (SAR) libraries, as evidenced by its appearance in recent patent literature.

Analytical characterization of CAS 889939-82-6 reveals distinct physicochemical properties that inform its applications. The compound typically appears as a colorless to pale yellow liquid at room temperature, with solubility profiles favoring polar organic solvents – a feature extensively discussed in formulation science forums. Advanced spectroscopic techniques, including 2D-NMR and high-resolution mass spectrometry, confirm its structural integrity and purity, meeting rigorous standards for pharmaceutical intermediates. These analytical data points address common queries from quality control professionals implementing ICH guidelines in API development.

Industrial-scale applications of 1-[2-(propan-2-yloxy)ethyl]piperazine continue to evolve with technological advancements. Process chemists have developed optimized routes for its production, focusing on green chemistry principles to minimize environmental impact – a response to growing industry demands for sustainable synthesis. The compound's role in flow chemistry systems has been particularly noteworthy, offering advantages in continuous manufacturing scenarios that dominate contemporary discussions about pharmaceutical production efficiency.

Safety and handling considerations for CAS 889939-82-6 follow standard laboratory protocols for amine-containing compounds. While not classified as high-risk, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling – a precaution aligning with current laboratory safety culture best practices. Storage under inert atmosphere helps maintain stability, addressing common concerns about chemical shelf life raised in research and development forums.

The commercial availability of 1-[2-(propan-2-yloxy)ethyl]piperazine has expanded significantly to meet research demand. Multiple suppliers now offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development – a response to the growing need for scalable intermediates in drug discovery pipelines. Procurement specialists frequently compare technical grade versus pharmaceutical grade specifications when sourcing this material, reflecting heightened quality awareness in GMP manufacturing environments.

Emerging research directions for 889939-82-6 include exploration of its metal-chelating properties and potential in catalysis applications. The compound's ability to coordinate with transition metals while maintaining solubility in organic media has sparked interest in homogeneous catalysis systems – a trending topic in green synthetic methodologies. These developments position the molecule at the intersection of pharmaceutical chemistry and advanced material science, creating new opportunities for interdisciplinary innovation.

Regulatory aspects surrounding 1-[2-(propan-2-yloxy)ethyl]piperazine remain favorable for research use. The compound currently falls outside major controlled substance regulations while meeting standard REACH compliance requirements in the European market. This regulatory status frequently appears in compound selection discussions among medicinal chemists balancing intellectual property considerations with development timelines – key factors in today's competitive drug discovery landscape.

Future prospects for CAS 889939-82-6 appear promising as novel applications continue to emerge. The compound's versatility positions it well for fragment-based drug design approaches gaining traction in structure-guided discovery. Additionally, its potential in developing bioconjugates and targeted delivery systems aligns with current interests in precision therapeutics. As synthetic methodologies advance and analytical techniques become more sophisticated, this piperazine derivative will likely find expanded utility across multiple scientific disciplines.